Cas no 953890-46-5 (1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-amine)

• Product Name: 1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-amine
• CAS No: 953890-46-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5733779
• Update Time: 2025-10-29

1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-amino-1-piperidinyl)(2,5-dimethyl-3-furanyl)-
• 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-4-amine
• 1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-amine

• Inchi： 1S/C12H18N2O2/c1-8-7-11(9(2)16-8)12(15)14-5-3-10(13)4-6-14/h7,10H,3-6,13H2,1-2H3
• InChI Key： OGCJPCCGZPGUIS-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1C=C(C)OC=1C)=O

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 379.5±42.0 °C(Predicted)
• pka: 9.60±0.20(Predicted)

Additional information on 1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-amine

Comprehensive Overview of 1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-amine (CAS No. 953890-46-5): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-amine (CAS No. 953890-46-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a furan ring and a piperidine backbone, serves as a versatile intermediate in drug discovery and material science. Its molecular formula, C₁₂H₁₈N₂O₂, highlights a balanced hydrophobicity and reactivity, making it a candidate for further derivatization.

The 2,5-dimethylfuran moiety in this compound is particularly noteworthy, as furan derivatives are widely explored for their bioactivity and role in renewable energy solutions. Researchers have investigated similar structures for antimicrobial, anti-inflammatory, and even neuroprotective properties. Meanwhile, the piperidin-4-amine segment contributes to its potential as a pharmacophore, often seen in central nervous system (CNS) targeting molecules. This dual functionality positions CAS No. 953890-46-5 as a subject of interest in both academic and industrial settings.

Recent trends in green chemistry have spurred interest in furan-based compounds like 1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-amine, as they can be derived from biomass. This aligns with global efforts to reduce reliance on fossil fuels. Additionally, the rise of AI-driven drug discovery has increased demand for such intermediates, as machine learning models identify novel scaffolds for targeted therapies. Questions like "How to synthesize furan-carboxamides?" or "What are the applications of piperidine amines in medicine?" frequently appear in scientific forums, reflecting broader curiosity.

From a synthetic perspective, the compound’s carbonyl bridge between the furan and piperidine rings offers a strategic site for further modifications. Chemists have explored its use in multicomponent reactions, leveraging its stability under diverse conditions. Its amine group also facilitates conjugation with carboxylic acids or sulfonyl chlorides, expanding its utility in library design for high-throughput screening.

In summary, 1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-amine (CAS No. 953890-46-5) exemplifies the intersection of traditional organic synthesis and modern applications. Its structural versatility, combined with growing interest in sustainable chemistry and precision medicine, ensures its relevance in future research. As databases like PubChem and Reaxys index more derivatives, this compound may unlock new pathways in drug development and material innovation.